N-ethyl-2,4,6-trimethyl-N-(2-methylphenyl)benzenesulfonamide

• IUPAC Name: N-ethyl-2,4,6-trimethyl-N-(2-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C18H23NO2S/c1-6-19(17-10-8-7-9-14(17)3)22(20,21)18-15(4)11-13(2)12-16(18)5/h7-12H,6H2,1-5H3
• InChI Key: VAWLPFKUYSOYFO-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1C)S(=O)(=O)C2=C(C=C(C=C2C)C)C
• Molecular Formula: C18H23NO2S
• Molecular Weight: 317.4 g/mol

Description

N-ethyl-2,4,6-trimethyl-N-(2-methylphenyl)benzenesulfonamide, also known as sulfaquinoxaline, is a sulfonamide antibiotic that has been widely used in the veterinary industry to treat bacterial infections in livestock. This compound has also been studied for its potential use in human medicine as an antimalarial and antitumor agent.

Mechanism of Action

Sulfaquinoxaline acts by inhibiting the synthesis of folic acid in bacteria, which is essential for their growth and survival. This results in the death of the bacteria and the resolution of the infection.
Biochemical and Physiological Effects:
Sulfaquinoxaline has been shown to have low toxicity in animals and humans, and is generally well-tolerated. However, it can cause adverse effects such as skin rash, fever, and gastrointestinal disturbances in some individuals.

Advantages and Limitations for Lab Experiments

Sulfaquinoxaline is a useful tool in laboratory experiments for studying bacterial infections and their treatment. However, it is important to note that its use is limited to in vitro studies, as it is not approved for use in humans.

Future Directions

1. Investigating the potential use of N-ethyl-2,4,6-trimethyl-N-(2-methylphenyl)benzenesulfonamideline in combination with other antibiotics to enhance their efficacy against bacterial infections.
2. Studying the mechanism of action of N-ethyl-2,4,6-trimethyl-N-(2-methylphenyl)benzenesulfonamideline in more detail to identify new targets for antibiotic development.
3. Developing new formulations of N-ethyl-2,4,6-trimethyl-N-(2-methylphenyl)benzenesulfonamideline that are more effective and have fewer side effects.
4. Investigating the potential use of N-ethyl-2,4,6-trimethyl-N-(2-methylphenyl)benzenesulfonamideline as an antitumor agent in humans.
5. Exploring the use of N-ethyl-2,4,6-trimethyl-N-(2-methylphenyl)benzenesulfonamideline in the treatment of other infectious diseases, such as malaria and tuberculosis.

Synthesis Methods

Sulfaquinoxaline can be synthesized by reacting 2-amino-4,6-dimethylpyrimidine with 2-methylsulfonylphenyl ethylamine in the presence of a catalyst such as zinc chloride. The resulting product is then purified by recrystallization.

Scientific Research Applications

Sulfaquinoxaline has been extensively studied for its antimicrobial properties and has been found to be effective against a wide range of bacterial infections in livestock, including E. coli, Salmonella, and Pasteurella. In addition, N-ethyl-2,4,6-trimethyl-N-(2-methylphenyl)benzenesulfonamideline has been shown to have antimalarial activity and has been investigated as a potential treatment for malaria.